Cas no 847416-97-1 (CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER)

• Product Name: CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER
• CAS No: 847416-97-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 3406093
• PubChem ID: 19794291
• Update Time: 2025-07-25

CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER
• benzyl [cis-3-(hydroxyMethyl)cyclobutyl]carbaMate
• MFCD17214366
• SCHEMBL14010329
• SCHEMBL13469279
• 1398571-06-6
• AKOS025290793
• [3-(Cbz-amino)cyclobutyl]methanol
• Benzyl (3-(hydroxymethyl)cyclobutyl)carbamate
• Rel-benzyl ((1s,3s)-3-(hydroxymethyl)cyclobutyl)carbamate
• Carbamic acid, [3-(hydroxymethyl)cyclobutyl]-, phenylmethyl ester (9CI)
• AS-33521
• EN300-5848590
• EN300-6270556
• CS-0049800
• Benzyl(3-(hydroxymethyl)cyclobutyl)carbamate
• benzyl N-[3-(hydroxymethyl)cyclobutyl]carbamate
• SY098740
• PB11655
• SCHEMBL1442247
• BTMUCLCAHZZORQ-TXEJJXNPSA-N
• benzyl N-[(1r,3r)-3-(hydroxymethyl)cyclobutyl]carbamate
• DB-130387
• (cis-3-Hydroxymethyl-cyclobutyl)-carbamic acid benzyl ester
• benzyl N-[(1s,3s)-3-(hydroxymethyl)cyclobutyl]carbamate
• SCHEMBL1442248
• 3-(CBZ-AMINO)-CYCLOBUTANEMETHANOL
• N-[cis-3-(hydroxymethyl)cyclobutyl]Carbamic acid phenylmethyl ester
• 130368-99-9
• EN300-4769879
• 847416-97-1

• MDL： MFCD28978606
• Inchi： 1S/C13H17NO3/c15-8-11-6-12(7-11)14-13(16)17-9-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)/t11-,12+
• InChI Key： BTMUCLCAHZZORQ-TXEJJXNPSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1C[C@H](CO)C1

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER

Research Briefing on CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER (CAS: 847416-97-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators, particularly those targeting specific enzymatic pathways. Among these, CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER (CAS: 847416-97-1) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, with the systematic name CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER, is characterized by its unique cyclobutyl ring structure, which confers specific steric and electronic properties. Recent studies have explored its role as an intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, showcasing its versatility in drug design.

In terms of biological activity, preliminary in vitro assays have indicated that this compound exhibits moderate inhibitory effects on certain serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against trypsin-like proteases, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for further optimization.

From a synthetic chemistry perspective, the compound's cis-3-hydroxymethyl cyclobutyl moiety presents both challenges and opportunities. Recent work has focused on optimizing the stereoselective synthesis of this fragment to improve yield and purity. A 2023 paper in Organic Letters detailed a novel catalytic asymmetric route to access this moiety, which could streamline the production of related compounds for further biological evaluation.

Despite these promising developments, several gaps remain in the understanding of this compound's full pharmacological profile. For example, its metabolic stability, pharmacokinetic properties, and potential off-target effects require further investigation. Ongoing research aims to address these questions through advanced in vivo studies and structure-activity relationship (SAR) analyses.

In conclusion, CARBAMIC ACID, [CIS-3-(HYDROXYMETHYL)CYCLOBUTYL]-, PHENYLMETHYL ESTER represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and preliminary biological data warrant continued exploration, particularly in the context of developing novel therapeutic agents. Future research should focus on elucidating its mechanism of action and optimizing its pharmacological properties to unlock its full potential.